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Compound of Interest

Compound Name: 2-Bromomethyl-4-hydroxypyridine

CAS No.: 1227585-52-5

Cat. No.: B1383778

Get Quote

Executive Summary & Chemical Logic
2-Bromomethyl-4-hydroxypyridine is a bifunctional reagent containing a highly reactive alkyl

halide (bromomethyl) and a tautomerizable headgroup (4-hydroxypyridine

4-pyridone).

In peptide synthesis, its primary utility lies in the chemoselective

-alkylation of Cysteine residues. This reaction creates a stable thioether linkage, appending a
4-hydroxypyridine (4-HP) motif to the peptide backbone.

Key Applications
pH-Responsive Solubility Tags: The 4-HP moiety exists in a chemical equilibrium between

the hydroxypyridine (aromatic) and pyridone (non-aromatic) forms. This equilibrium is

sensitive to pH, significantly altering the peptide's solvation shell and isoelectric point (pI).
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Metallopeptide Engineering: The pyridone oxygen and pyridine nitrogen serve as bidentate

ligands for transition metals (

,

), enabling the design of artificial metalloenzymes.

Bioisosteric Replacement: The 2-pyridylmethyl-thioether mimics the side chain of modified

Tyrosine or Histidine, offering unique steric and electronic properties for SAR (Structure-

Activity Relationship) studies.

Mechanistic Insight
The Reaction Pathway ( Alkylation)
The reaction proceeds via a nucleophilic substitution (

). The thiolate anion (

) of the Cysteine residue attacks the methylene carbon of 2-BMHP, displacing the bromide
leaving group.

Critical Control Point:

Selectivity (S vs. N): At pH 7.5–8.5, Cysteine (

) is significantly deprotonated to the nucleophilic thiolate. Lysine (

) remains protonated (

) and non-nucleophilic. This pH window ensures exclusive S-alkylation over N-alkylation.

Tautomerism: The reagent exists primarily as the 4-pyridone tautomer in aqueous solution.[1]

This does not hinder the alkylation but influences the solubility of the reagent stock.

Visualizing the Pathway
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Figure 1: Mechanistic pathway for the chemoselective S-alkylation of Cysteine by 2-BMHP.

Experimental Protocol
Materials Required

Reagent Specification Role

Peptide Substrate Cysteine-containing peptide Target molecule

2-BMHP
2-Bromomethyl-4-

hydroxypyridine (HBr salt)
Alkylating Agent

Buffer
100 mM Ammonium

Bicarbonate (pH 8.0)
Reaction Medium

Reducing Agent
TCEP-HCl (Tris(2-

carboxyethyl)phosphine)
Disulfide reduction

Quenching Agent DTT (Dithiothreitol) or TFA Stop reaction

Solvent DMF or Acetonitrile (ACN) Co-solvent for reagent

Step-by-Step Methodology
Phase 1: Peptide Preparation & Reduction
Cysteine residues often oxidize to disulfides. Complete reduction is mandatory for alkylation.

Dissolution: Dissolve the peptide (1–5 mg) in 100 mM Ammonium Bicarbonate (pH 8.0) to a

final concentration of 1–2 mM.

Note: If the peptide is hydrophobic, add up to 30% ACN or DMF.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1383778/docs?utm_src=pdf-body-img#application-note-site-selective-cysteine-modification-using-2-bromomethyl-4-hydroxypyridine-2-bmhp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383778?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction: Add TCEP-HCl (10 equivalents relative to Cysteine).

Incubation: Incubate at Room Temperature (RT) for 30 minutes.

Why TCEP? Unlike DTT, TCEP is non-nucleophilic and compatible with alkylating agents

(it does not scavenge the bromide).

Phase 2: Alkylation Reaction
Reagent Stock: Prepare a fresh 100 mM stock solution of 2-BMHP in dry DMF.

Caution: Bromomethyl pyridines are lachrymators and skin irritants. Handle in a fume

hood.

Addition: Add the 2-BMHP stock to the reduced peptide solution.

Target Ratio: 5–10 equivalents of 2-BMHP per Cysteine residue.

Reaction: Vortex briefly and incubate at RT for 60 minutes in the dark.

Darkness:[2] Pyridine derivatives can be photosensitive; protecting the reaction prevents

radical side reactions.

Phase 3: Quenching & Purification
Quench: Add DTT (20 equivalents) or acidify with TFA to pH < 3.

Mechanism:[3][4][5] DTT scavenges excess alkylating agent; Acid protonates the thiolate,

stopping nucleophilic attack.

Analysis: Analyze a 10 µL aliquot via LC-MS.

Expected Mass Shift: +107.11 Da per Cysteine modification.

(Calculation: MW of 2-BMHP fragment [C6H6NO] = 108.12 - H [1.008] = +107.11).

Purification: Purify via RP-HPLC using a standard C18 gradient (Water/ACN + 0.1% TFA).

Workflow Visualization
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Figure 2: Operational workflow for peptide conjugation with 2-BMHP.

Troubleshooting & Optimization (QC)
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Observation Root Cause Corrective Action

Incomplete Reaction Hydrolysis of Bromide

The bromomethyl group

hydrolyzes in water over time.

Use fresh stock in DMF.

Increase equivalents to 20x.

Multiple Additions (+214 Da) N-terminal / Lysine Alkylation

pH is too high (>8.5). Lower

pH to 7.0–7.5 to ensure amine

protonation.

Precipitation Peptide Isoelectric Point Shift

The 4-HP group alters pI.

Dilute reaction mixture or

increase organic co-solvent

(ACN) concentration.

Oxidation (+16 Da) Methionine Oxidation

Degas buffers. Add Methionine

to the quench buffer as a

scavenger.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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